Cas no 1805376-41-3 (3-Cyano-2-(difluoromethyl)-4-hydroxypyridine-6-acetic acid)

• Product Name: 3-Cyano-2-(difluoromethyl)-4-hydroxypyridine-6-acetic acid
• CAS No: 1805376-41-3
• MF: C₉H₆F₂N₂O₃
• MW: 228.152348995209
• CID: 4875882
• Update Time: 2025-06-15

3-Cyano-2-(difluoromethyl)-4-hydroxypyridine-6-acetic acid Chemical and Physical Properties

Names and Identifiers

• 3-Cyano-2-(difluoromethyl)-4-hydroxypyridine-6-acetic acid

• Inchi： 1S/C9H6F2N2O3/c10-9(11)8-5(3-12)6(14)1-4(13-8)2-7(15)16/h1,9H,2H2,(H,13,14)(H,15,16)
• InChI Key： SWQIDVULULXBSO-UHFFFAOYSA-N
• SMILES： FC(C1=C(C#N)C(C=C(CC(=O)O)N1)=O)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 457
• XLogP3: 0.2
• Topological Polar Surface Area: 90.2

Additional information on 3-Cyano-2-(difluoromethyl)-4-hydroxypyridine-6-acetic acid

Introduction to 3-Cyano-2-(difluoromethyl)-4-hydroxypyridine-6-acetic acid (CAS No. 1805376-41-3) and Its Significance in Modern Chemical Biology

3-Cyano-2-(difluoromethyl)-4-hydroxypyridine-6-acetic acid, identified by its Chemical Abstracts Service (CAS) number 1805376-41-3, is a structurally unique compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic compound features a pyridine core substituted with a cyano group, a difluoromethyl moiety, and a hydroxypyridine ring, along with an acetic acid side chain. The combination of these functional groups imparts distinct chemical properties that make it a valuable scaffold for the development of novel bioactive molecules.

The pyridine core is a well-established pharmacophore in medicinal chemistry, known for its ability to interact with biological targets such as enzymes and receptors. The presence of the cyano group enhances the compound's electrophilicity, facilitating further derivatization and functionalization. The difluoromethyl substituent is particularly noteworthy, as fluorine atoms can significantly modulate metabolic stability, lipophilicity, and binding affinity in drug candidates. Additionally, the hydroxypyridine moiety introduces a polar hydroxyl group, which can participate in hydrogen bonding interactions, further influencing molecular recognition.

3-Cyano-2-(difluoromethyl)-4-hydroxypyridine-6-acetic acid has been explored in various research contexts, particularly in the quest for new therapeutic agents. Recent studies have highlighted its potential as a precursor or intermediate in the synthesis of small-molecule inhibitors targeting inflammatory and metabolic diseases. The compound's structural features align well with known pharmacological frameworks, suggesting its utility in modulating pathways involving key enzymes such as kinases and phosphodiesterases.

In the realm of drug discovery, the difluoromethyl group is often strategically incorporated to improve pharmacokinetic profiles. For instance, it can enhance binding to target proteins by increasing lipophilicity while maintaining solubility. This balance is critical for achieving optimal bioavailability and therapeutic efficacy. The cyano group, while less commonly used than other electrophilic centers like carboxylic acids or carbamates, offers a versatile handle for further chemical transformations. It can be reduced to an amine or converted into other functional groups, enabling the synthesis of diverse derivatives.

Recent advancements in computational chemistry have enabled more efficient screening of compounds like 3-Cyano-2-(difluoromethyl)-4-hydroxypyridine-6-acetic acid for biological activity. Molecular docking studies have revealed its potential binding interactions with enzymes such as cyclooxygenase-2 (COX-2) and lipoxygenase (LOX), which are implicated in inflammatory responses. These findings align with ongoing research aimed at developing novel anti-inflammatory agents with improved selectivity and reduced side effects.

The hydroxypyridine moiety in this compound also presents opportunities for further functionalization. Hydroxyl groups are common sites for post-translational modifications in biological systems, making them attractive targets for drug design. By incorporating this group into a molecular scaffold, researchers can explore interactions with specific residues on target proteins or enzymes, potentially leading to more precise therapeutic outcomes.

3-Cyano-2-(difluoromethyl)-4-hydroxypyridine-6-acetic acid has also been investigated as a building block for more complex heterocyclic systems. Pyridine derivatives are frequently employed in the synthesis of antiviral and anticancer agents due to their ability to penetrate biological membranes and interact with nucleic acids or protein targets. The acetic acid side chain provides an additional point of attachment for further modifications, allowing chemists to tailor properties such as solubility or cell permeability.

The growing interest in fluorinated compounds stems from their widespread success in clinical applications. Drugs containing fluorine atoms often exhibit enhanced metabolic stability and improved pharmacokinetics compared to their non-fluorinated counterparts. For example, fluoroaromatics are prevalent in antiviral and anticancer therapies due to their ability to disrupt viral replication or induce apoptosis in cancer cells. The incorporation of the difluoromethyl group into 3-Cyano-2-(difluoromethyl)-4-hydroxypyridine-6-acetic acid leverages these advantages, making it a promising candidate for further development.

In conclusion, 3-Cyano-2-(difluoromethyl)-4-hydroxypyridine-6-acetic acid (CAS No. 1805376-41-3) represents a fascinating compound with multiple functional handles that make it amenable to diverse chemical modifications. Its structural features—comprising a pyridine core substituted with a cyano group, a difluoromethyl moiety, and an acetic acid side chain—position it as a valuable scaffold for drug discovery efforts targeting various diseases. As computational methods continue to advance and our understanding of biological pathways deepens, compounds like this are likely to play an increasingly important role in the development of next-generation therapeutics.